Cas no 1934772-08-3 (methyl2-methyl-1-(propan-2-yloxy)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(propan-2-yloxy)propan-2-ylamine
• CAS No: 1934772-08-3
• MF: C₈H₁₉NO
• MW: 145.242562532425
• CID: 6567556
• PubChem ID: 130848045
• Update Time: 2025-08-04

methyl2-methyl-1-(propan-2-yloxy)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(propan-2-yloxy)propan-2-ylamine
• 1934772-08-3
• methyl[2-methyl-1-(propan-2-yloxy)propan-2-yl]amine
• EN300-1771995

• Inchi： 1S/C8H19NO/c1-7(2)10-6-8(3,4)9-5/h7,9H,6H2,1-5H3
• InChI Key： DIGLLXVHRHJMLI-UHFFFAOYSA-N
• SMILES： O(C(C)C)CC(C)(C)NC

Computed Properties

• Exact Mass: 145.146664230g/mol
• Monoisotopic Mass: 145.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 21.3Ų

Additional information on methyl2-methyl-1-(propan-2-yloxy)propan-2-ylamine

Methyl 2-Methyl-1-(Propan-2-Yloxy)Propan-2-Ylamine (CAS No. 1934772-08-3): A Comprehensive Overview

Methyl 2-Methyl-1-(Propan-2-Yloxy)Propan-2-Ylamine, identified by the CAS registry number 1934772-08-3, is an organic compound with a complex structure that has garnered attention in various scientific and industrial applications. This compound belongs to the class of tertiary amines, characterized by its unique functional groups and stereochemistry. Recent advancements in synthetic chemistry have enabled researchers to explore its potential in diverse fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular formula of methyl 2-methyl-1-(propan-2-yloxy)propan-2-ylamine is C9H19NO, with a molecular weight of approximately 155.3 g/mol. Its structure comprises a central nitrogen atom bonded to three distinct groups: a methyl group, a propanol group, and a branched alkyl chain. The stereochemistry of the molecule is determined by the configuration of the chiral centers present in the propanol and propanamine moieties. This complexity contributes to its unique reactivity and physical properties.

Recent studies have focused on the synthesis and characterization of methyl 2-methyl-1-(propan-2-yloxy)propan-2-ylamine using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have provided insights into its structural integrity and stability under various conditions. For instance, researchers have reported that the compound exhibits thermal stability up to 150°C, making it suitable for applications requiring high temperature resistance.

The synthesis of methyl 2-methyl-1-(propan-2-yloxy)propan-2-ylyamine typically involves multi-step reactions, including alkylation, oxidation, and reduction processes. One notable approach involves the reaction of tert-butanol with an appropriate amine precursor under catalytic conditions. This method has been optimized to achieve high yields and purity levels, ensuring its suitability for large-scale production.

In terms of applications, methyl 2-methyl-1-(propan-2-yloxy)propan-2-ylyamine has shown promise in the pharmaceutical industry as a potential intermediate in drug synthesis. Its ability to form stable amide bonds makes it an attractive candidate for use in peptide synthesis and drug delivery systems. Additionally, recent research has explored its role as a catalyst in asymmetric synthesis reactions, where it has demonstrated high enantioselectivity.

Another area of interest is its application in agrochemicals, particularly as a component in herbicides and fungicides. Studies have shown that methyl 2-methyl-1-(propan-2-yloxy)propan-diamine can enhance the bioavailability of active ingredients, leading to improved efficacy against plant pathogens.

From an environmental perspective, understanding the biodegradation pathways of methyl 2-methyl-propane-diamine is crucial for assessing its ecological impact. Recent investigations have revealed that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its persistence in aquatic environments.

In conclusion, methyl 2-methyl-propane-diamine (CAS No. 193477) is a versatile compound with significant potential across multiple industries. Ongoing research continues to uncover new applications and improve synthetic methodologies, ensuring its relevance in the ever-evolving landscape of chemical science.